molecular formula C19H27N3O5S B5156732 ethyl 4-({[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}amino)-1-piperidinecarboxylate

ethyl 4-({[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}amino)-1-piperidinecarboxylate

Cat. No. B5156732
M. Wt: 409.5 g/mol
InChI Key: DSDVFFTYQURHCT-UHFFFAOYSA-N
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Description

Ethyl 4-({[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}amino)-1-piperidinecarboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as EPPI or EPPIC, and it has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

EPPI has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer treatment. EPPI has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.
EPPI has also been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. In these studies, EPPI has been found to have neuroprotective and anti-inflammatory effects, as well as the ability to regulate glucose metabolism.

Mechanism of Action

The mechanism of action of EPPI is complex and not fully understood. However, it is believed that EPPI works by inhibiting specific enzymes and receptors that are involved in the growth and proliferation of cancer cells. EPPI has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective and anti-diabetic properties.
Biochemical and Physiological Effects:
EPPI has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer, neuroprotective, and anti-inflammatory properties, EPPI has also been found to have analgesic and anti-convulsant effects. These effects make EPPI a potentially valuable compound for the development of new pain management and anti-epileptic therapies.

Advantages and Limitations for Lab Experiments

EPPI has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. EPPI is also soluble in a variety of solvents, making it easy to work with in the lab. However, EPPI does have some limitations. It is a relatively new compound, and there is still much that is not understood about its mechanism of action and potential side effects. Additionally, EPPI is a complex molecule, and its synthesis requires specialized equipment and expertise.

Future Directions

There are many potential future directions for research on EPPI. One area of interest is the development of new cancer therapies based on the compound. Researchers are also exploring the potential of EPPI for the treatment of other diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Additionally, there is interest in further understanding the mechanism of action of EPPI and identifying potential side effects associated with its use.
In conclusion, EPPI is a complex chemical compound that has been widely studied for its potential applications in scientific research. Its anti-cancer, neuroprotective, and anti-inflammatory properties make it a promising candidate for the development of new therapies for a variety of diseases. While there is still much that is not understood about EPPI, its potential for future research is vast.

Synthesis Methods

The synthesis method for EPPI involves a series of chemical reactions that require specialized equipment and expertise. The starting materials for the synthesis of EPPI are piperidine, 4-(2-oxo-1-piperidinyl)phenylsulfonyl chloride, and ethyl chloroformate. These materials are combined in a specific order and under specific conditions to produce EPPI.

properties

IUPAC Name

ethyl 4-[[4-(2-oxopiperidin-1-yl)phenyl]sulfonylamino]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H27N3O5S/c1-2-27-19(24)21-13-10-15(11-14-21)20-28(25,26)17-8-6-16(7-9-17)22-12-4-3-5-18(22)23/h6-9,15,20H,2-5,10-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSDVFFTYQURHCT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)N3CCCCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H27N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

409.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[[4-(2-oxopiperidin-1-yl)phenyl]sulfonylamino]piperidine-1-carboxylate

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